Cas no 2138259-59-1 (1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)-
• CAS No: 2138259-59-1
• MF: C₁₄H₁₈BrN₃
• MW: 308.216822147369
• CID: 5301261
• Update Time: 2025-10-31

1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)-

• Inchi： 1S/C14H18BrN3/c1-10(2)9-16-14-8-11(3)18(17-14)13-7-5-4-6-12(13)15/h4-8,10H,9H2,1-3H3,(H,16,17)
• InChI Key： QNWCBWRJBOMBAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Br)C(C)=CC(NCC(C)C)=N1

Additional information on 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)-

Introduction to 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- (CAS No. 2138259-59-1)

1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- (CAS No. 2138259-59-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The following introduction provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- is defined by its core pyrazole ring, which is substituted with a 2-bromophenyl group at the 1-position, a methyl group at the 5-position, and an N-(2-methylpropyl) amine group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The bromine atom in the phenyl ring can serve as a versatile handle for further chemical modifications, making this compound a valuable starting material for the synthesis of more complex derivatives.

In terms of synthesis, several methods have been reported for the preparation of 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)-. One common approach involves the condensation of a suitable hydrazine derivative with an appropriate aldehyde or ketone, followed by subsequent functional group transformations. Recent advancements in catalytic methodologies have also facilitated the efficient and scalable synthesis of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromophenyl substituent onto the pyrazole ring, providing high yields and excellent regioselectivity.

The biological activities of 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- have been extensively studied in recent years. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, preliminary data suggest that 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- may possess antimicrobial properties, making it a candidate for further investigation in the development of new antibiotics.

Beyond its direct biological effects, 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- has also been explored as a scaffold for drug discovery. The pyrazole ring is known to be a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. By modifying the substituents on the pyrazole ring, researchers can fine-tune the pharmacological properties of this compound to optimize its therapeutic potential. For instance, introducing additional functional groups or altering the length and branching of alkyl chains can enhance binding affinity and selectivity towards specific targets.

In preclinical studies, 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- has demonstrated favorable pharmacokinetic properties. It exhibits good solubility and permeability characteristics, which are essential for effective drug delivery. Moreover, preliminary toxicology assessments indicate that this compound has a favorable safety profile at therapeutic concentrations. These findings support its potential as a lead compound for further development into clinical candidates.

The potential applications of 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- are diverse and promising. In addition to its use as an enzyme inhibitor and antimicrobial agent, this compound may also find utility in other areas such as imaging agents or probes for studying biological processes. The flexibility offered by its chemical structure allows for tailored modifications to suit specific research or therapeutic needs.

In conclusion, 1H-Pyrazol-3-amine, 1-(2-bromophenyl)-5-methyl-N-(2-methylpropyl)- (CAS No. 2138259-59-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further exploration and development into novel therapeutic agents. Ongoing research efforts aim to elucidate its full range of applications and optimize its properties for clinical use.